Cas no 1402172-49-9 (2-morpholinothiazole-5-boronic acid pinacol ester)

• Product Name: 2-morpholinothiazole-5-boronic acid pinacol ester
• CAS No: 1402172-49-9
• MF: C₁₃H₂₁BN₂O₃S
• MW: 296.193442106247
• MDL: MFCD13182300
• CID: 3040950
• PubChem ID: 53216818
• Update Time: 2025-06-09

2-morpholinothiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinothiazole-5-boronic acid, pinacol ester
• 4-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIAZOL-2-YL)MORPHOLINE
• 2-MORPHOLINOTHIAZOLE-5-BORONIC ACID PINACOL ESTER
• C13H21BN2O3S
• MB13329
• V3035
• 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]morpholine
• Z2049747759
• AKOS015946174
• E10257
• MFCD13182300
• CS-0132689
• 1402172-49-9
• SCHEMBL15415367
• BS-26876
• 4-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]morpholine
• DB-113092
• EN300-7372705
• 2-morpholinothiazole-5-boronic acid pinacol ester

• MDL： MFCD13182300
• Inchi： 1S/C13H21BN2O3S/c1-12(2)13(3,4)19-14(18-12)10-9-15-11(20-10)16-5-7-17-8-6-16/h9H,5-8H2,1-4H3
• InChI Key： ICKDPGSQUZOIIU-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1B1OC(C)(C)C(C)(C)O1)N1CCOCC1

Computed Properties

• Exact Mass: 296.1365939 g/mol
• Monoisotopic Mass: 296.1365939 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• Molecular Weight: 296.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-morpholinothiazole-5-boronic acid pinacol ester

2-Morpholinothiazole-5-Boronic Acid Pinacol Ester (CAS No. 1402172-49-9): A Versatile Building Block in Modern Medicinal Chemistry

2-Morpholinothiazole-5-boronic acid pinacol ester (CAS No. 1402172-49-9) is a highly valuable and versatile compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique boronic acid functionality and morpholino-thiazole scaffold, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery.

The morpholino-thiazole moiety in this compound provides a robust platform for the development of novel therapeutics. The thiazole ring, known for its electron-withdrawing properties, enhances the stability and reactivity of the molecule, making it an ideal candidate for various chemical transformations. The boronic acid pinacol ester functionality, on the other hand, offers a convenient handle for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules and pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the utility of 2-morpholinothiazole-5-boronic acid pinacol ester. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that by leveraging the reactivity of the boronic acid group, they could efficiently introduce a variety of functional groups to enhance the pharmacological properties of the final products.

In another notable study, scientists at a leading pharmaceutical company utilized 2-morpholinothiazole-5-boronic acid pinacol ester to develop novel antiviral agents. The compound's ability to undergo selective coupling reactions allowed for the rapid synthesis of a diverse library of compounds, which were then screened for their antiviral activity. Several derivatives exhibited promising results, particularly against RNA viruses, suggesting potential applications in combating viral infections such as influenza and hepatitis.

The versatility of 2-morpholinothiazole-5-boronic acid pinacol ester extends beyond its use as a synthetic intermediate. Its unique structural features also make it an attractive candidate for exploring new biological activities. For example, researchers have investigated its potential as a scaffold for developing small-molecule modulators of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in various diseases.

In addition to its applications in drug discovery, 2-morpholinothiazole-5-boronic acid pinacol ester has shown promise in other areas of chemical biology. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its use as a probe for studying cellular processes. By incorporating fluorescent tags or other reporter groups, scientists were able to visualize and monitor the behavior of this compound within living cells, providing valuable insights into its biological interactions and mechanisms of action.

The growing interest in 2-morpholinothiazole-5-boronic acid pinacol ester is reflected in its increasing availability from specialized chemical suppliers. High-purity forms of this compound are now readily accessible, facilitating its integration into various research workflows. This accessibility has further accelerated its adoption in academic and industrial laboratories worldwide.

In conclusion, 2-morpholinothiazole-5-boronic acid pinacol ester (CAS No. 1402172-49-9) stands out as a highly versatile and valuable compound in modern medicinal chemistry. Its unique combination of structural features and reactivity profiles makes it an indispensable tool for researchers aiming to develop novel therapeutics and explore new biological frontiers. As ongoing research continues to uncover new applications and insights, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.